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Specific Capacitance of Nickel-Based Selenides

The table below summarizes the specific capacitance values for different nickel-based selenide materials and

their composites as reported in the literature. This data is primarily sourced from a 2021 review article [1] [2]

[3] and a 2025 research paper [4].

Material
Specific
Capacitance

Test Conditions Morphology / Key Feature

NiSe [1] 1790 F/g 5 A/g Nanowires on foamed nickel

NiSe [1] 6.81 F/cm² 5 mA/cm² Nanorod arrays

NiSe₂ [1] 75 F/g 1 mA/cm² Two-dimensional hexagonal
structure

NiSe₂−𝘅@C [4] 645.5 F/g 1 A/g Selenium vacancy-rich 3D
nanocomposite

Graphene/NiO
composite [1]

346 F/g Information
missing

3D structure via hydrothermal
method
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Material
Specific
Capacitance

Test Conditions Morphology / Key Feature

Ni(OH)₂ on foam nickel
[1]

2675 F/g Information

missing

Ultra-thin nanosheets

Experimental Protocols for Key Materials

The electrochemical performance of these materials is highly dependent on their synthesis method and

resulting nanostructure. Here are the detailed methodologies for some of the key materials cited.

Synthesis of NiSe₂−𝘅@C with Selenium Vacancies [4]: This recent study used a two-step method to

create a high-performance material.

Precursor Preparation: A Nickel-based Metal-Organic Framework (Ni-MOF) was first
synthesized to serve as a template and nickel source.

Selenization and Etching: The Ni-MOF precursor was then subjected to a treatment with
selenic acid (H₂SeO₄). This step simultaneously introduces selenium into the structure and

etches the material, creating abundant selenium vacancies (Se vacancies). The process also
results in carbon coating (the @C in the name), which enhances electrical conductivity.

Synthesis of NiSe Nanowires [1]: This method is a common and direct approach for creating

nanostructures.

Method: A one-step hydrothermal method was used.
Procedure: Precursors containing nickel and selenium were placed in a sealed reactor with a

polytetrafluoroethylene liner and heated to a temperature typically above 100°C. This creates a
high-pressure environment that facilitates the crystal growth of NiSe directly on a foamed nickel

substrate, resulting in a nanowire morphology.

Synthesis of NiSe₂ [1]: This highlights another common synthesis technique.

Method: Hydrothermal method.

Outcome: This process produced NiSe₂ with a two-dimensional hexagonal structure, which
contributed to its noted excellent cycling stability (only 6% capacitance attenuation after 5,000

cycles).
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Visualizing Concepts with Graphviz

You can use the DOT language with Graphviz to create clear and professional diagrams for your guides,

such as illustrating synthesis workflows or performance optimization strategies. The following code

generates a diagram that conceptualizes the pathway to high capacitance in nickel-based selenides [1] [4].
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Nickel-Based Selenide
Material

Nanostructuring
(e.g., Nanowires, Nanosheets)

Creating Selenium Vacancies
(Vacancy Engineering)

Forming Composites
(e.g., with Carbon)

↑ Active Surface Area Modulates Electronic Structure
↑ Intrinsic Activity

↑ Electrical Conductivity
↓ Charge Transfer Resistance

High Specific Capacitance
and Rate Performance
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Click to download full resolution via product page

This diagram illustrates the primary material optimization strategies that contribute to achieving high

specific capacitance.

Using the DOT Code: You can use online Graphviz editors [5] [6] or local Graphviz software [7] to
render this code into a diagram. These tools allow you to paste the DOT code and generate a

diagram in formats like PNG or SVG.
Customization: The colors, shapes, and labels in the code can be easily modified. The official

Graphviz documentation [7] is an excellent resource for exploring all available attributes and options.

Key Insights on Material Performance

Nickel-Based Selenides vs. Oxides: While nickel oxides/hydroxides have a very high theoretical

specific capacitance, they often suffer from poor electrical conductivity [1]. Nickel-based selenides are
promising alternatives because selenium has stronger metallic properties, which can enhance

conductivity and thus improve rate performance and cycling stability [1] [8].
The Role of Optimization Strategies: The data shows that performance is not intrinsic to the base

material alone. As seen with NiSe₂−𝘅@C, strategies like creating selenium vacancies and forming
carbon composites can significantly boost specific capacitance and rate capability by improving

conductivity and creating more active sites [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://graphvizonline.net/
https://graphviz.org/documentation/
https://www.mdpi.com/2079-4991/12/2/281
https://www.smolecule.com/products/b1511201#specific-capacitance-comparison-nickel-based-selenides
https://www.smolecule.com/products/b1511201#specific-capacitance-comparison-nickel-based-selenides
https://www.smolecule.com/products/b1511201#specific-capacitance-comparison-nickel-based-selenides
https://www.smolecule.com/products/b1511201#specific-capacitance-comparison-nickel-based-selenides
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1511201?utm_src=pdf-bulk
https://www.smolecule.com/products/s1511201?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

